Cas no 478840-21-0 (1H-Indazol-5-ol,4-(1-methylethyl)-(9CI))

• Product Name: 1H-Indazol-5-ol,4-(1-methylethyl)-(9CI)
• CAS No: 478840-21-0
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 931535
• PubChem ID: 22933604
• Update Time: 2025-04-19

1H-Indazol-5-ol,4-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-5-ol,4-(1-methylethyl)-(9CI)
• 4-propan-2-yl-1H-indazol-5-ol
• 4-isopropyl-1H-indazol-5-ol
• SCHEMBL5401834
• 4-(PROPAN-2-YL)-1H-INDAZOL-5-OL
• 478840-21-0
• DB-412784
• HYSZUZGRINTERZ-UHFFFAOYSA-N
• MB69276

• Inchi： 1S/C10H12N2O/c1-6(2)10-7-5-11-12-8(7)3-4-9(10)13/h3-6,13H,1-2H3,(H,11,12)
• InChI Key： HYSZUZGRINTERZ-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=NN2)C=1C(C)C

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.9Ų